Cas no 116383-31-4 (Oleuroside)

• Product Name: Oleuroside
• CAS No: 116383-31-4
• MF: C₂₅H₃₂O₁₃
• MW: 540.513789176941
• MDL: MFCD32200977
• CID: 223259
• PubChem ID: 14136852
• Update Time: 2025-08-05

Oleuroside Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-acetic acid,3-ethenyl-2-(b-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-,2-(3,4-dihydroxyphenyl)ethyl ester, (2S,3R,4S)-
• 2H-Pyran-4-acetic acid,3-ethenyl-2-(b-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-,2-(3,4-dihydroxyphenyl)ethyl este
• 2H-Pyran-4-aceticacid, 3-ethenyl-2-(b-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-,2-(3,4-dihydroxyphenyl)ethyl ester, [2S-(2a,3b,4b)]-
• Oleuroside
• DTXSID201318379
• MS-29958
• AKOS040744332
• CS-0100524
• 116383-31-4
• HY-N6906
• (2S,3R,4S)-Methyl 4-(2-(3,4-dihydroxyphenethoxy)-2-oxoethyl)-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-3-vinyl-3,4-dihydro-2H-pyran-5-carboxylate
• CHEBI:168518
• methyl 4-[2-[2-(3,4-dihydroxyphenyl)ethoxy]-2-oxoethyl]-3-ethenyl-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate
• DA-56420
• Methyl 4-(2-(2-(3,4-dihydroxyphenyl)ethoxy)-2-oxoethyl)-3-ethenyl-2-((3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)-3,4-dihydro-2H-pyran-5-carboxylic acid
• Methyl 4-{2-[2-(3,4-dihydroxyphenyl)ethoxy]-2-oxoethyl}-3-ethenyl-2-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-3,4-dihydro-2H-pyran-5-carboxylic acid
• G16960
• methyl (2S,3R,4S)-4-[2-[2-(3,4-dihydroxyphenyl)ethoxy]-2-oxoethyl]-3-ethenyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate
• methyl (4S,5R,6S)-4-{2-[2-(3,4-dihydroxyphenyl)ethoxy]-2-oxoethyl}-5-ethenyl-6-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-5,6-dihydro-4H-pyran-3-carboxylate

• MDL： MFCD32200977
• Inchi： 1S/C25H32O13/c1-3-13-14(9-19(29)35-7-6-12-4-5-16(27)17(28)8-12)15(23(33)34-2)11-36-24(13)38-25-22(32)21(31)20(30)18(10-26)37-25/h3-5,8,11,13-14,18,20-22,24-28,30-32H,1,6-7,9-10H2,2H3/t13-,14+,18-,20-,21+,22-,24+,25+/m1/s1
• InChI Key： WWKVQWHAWPZZDB-ASNPJKIBSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@H]1[C@H](C=C)[C@H](CC(=O)OCCC2C=CC(=C(C=2)O)O)C(C(=O)OC)=CO1)O)O)O

Computed Properties

• Exact Mass: 540.18426
• Monoisotopic Mass: 540.18429107 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 202
• Molecular Weight: 540.5
• XLogP3: 0

Experimental Properties

• Color/Form: Powder
• Solubility: 1918 mg/L @ 25 °C (est)
• PSA: 201.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides

Additional information on Oleuroside

Introduction to Oleuroside (CAS No. 116383-31-4) and Its Recent Research Applications

Oleuroside, a naturally occurring phytochemical, is a compound with the chemical registration number CAS No. 116383-31-4. This unique molecule has garnered significant attention in the field of pharmaceuticals and nutraceuticals due to its diverse biological activities. The structure of Oleuroside features a complex arrangement of polyphenolic compounds, which contribute to its remarkable therapeutic potential. In recent years, extensive research has been conducted to elucidate the mechanisms by which Oleuroside exerts its effects on various biological systems.

The phytochemical properties of Oleuroside have been extensively studied, revealing its role as a potent antioxidant, anti-inflammatory, and antimicrobial agent. These properties make it an attractive candidate for the development of novel therapeutic strategies against a range of diseases. One of the most compelling aspects of Oleuroside is its ability to modulate cellular signaling pathways associated with oxidative stress and inflammation. This has led to numerous preclinical studies investigating its potential in treating chronic inflammatory conditions such as arthritis and metabolic syndrome.

Recent advancements in molecular biology have provided new insights into the mechanisms by which Oleuroside interacts with cellular targets. Studies have demonstrated that Oleuroside can inhibit the activity of key enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, its antioxidant properties have been linked to its ability to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. These findings have prompted further investigation into its potential as a therapeutic agent for neurodegenerative diseases, where oxidative stress plays a significant role in disease progression.

The pharmacokinetic profile of Oleuroside has also been a subject of intense research. Studies have shown that it exhibits good bioavailability when administered orally, suggesting that it could be an effective candidate for clinical use. Furthermore, its ability to cross the blood-brain barrier has opened up possibilities for treating central nervous system disorders. This property is particularly intriguing given the growing body of evidence linking oxidative stress and inflammation to neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, Oleuroside has shown promise in the field of nutraceuticals. Its natural occurrence in various edible plants makes it an appealing ingredient for functional foods and dietary supplements aimed at promoting health and preventing disease. The phytochemical composition of Oleuroside-rich plants includes a variety of polyphenols that contribute to its health benefits. These compounds have been shown to enhance immune function, improve cardiovascular health, and even possess anticancer properties.

Recent clinical trials have begun to explore the efficacy of Oleuroside in humans. Preliminary results suggest that it may be effective in reducing symptoms associated with chronic inflammatory conditions without causing significant side effects. This aligns with the growing trend towards natural and holistic approaches to healthcare, where compounds derived from plants are increasingly valued for their safety and efficacy.

The future directions for research on Oleuroside are promising. Ongoing studies are focusing on identifying additional biological activities and optimizing delivery systems to enhance its therapeutic effects. The development of novel formulations that improve bioavailability and target specificity could further expand its clinical applications. Additionally, investigating the synergistic effects of Oleuroside with other phytochemicals may lead to more comprehensive therapeutic strategies.

In conclusion, Oleuroside (CAS No. 116383-31-4) is a remarkable phytochemical with a wide range of biological activities that make it a valuable candidate for pharmaceutical and nutraceutical applications. Its ability to modulate inflammatory and oxidative processes has opened up new avenues for treating various diseases, particularly those related to chronic inflammation and oxidative stress. As research continues to uncover more about its mechanisms of action and pharmacokinetic properties, it is likely that Oleuroside will play an increasingly important role in modern medicine.